Cas no 152099-78-0 (2,4,6(1H,3H,5H)-Pyrimidinetrione,1-[(2-hydroxyethoxy)methyl]-)

2,4,6(1H,3H,5H)-Pyrimidinetrione,1-[(2-hydroxyethoxy)methyl]- Properties

Names and Identifiers

• 2,4,6(1H,3H,5H)-Pyrimidinetrione,1-[(2-hydroxyethoxy)methyl]-
• 1-(2-HYDROXYETHOXY)METHYL-5-BARBITURIC ACID
• 1-((2-Hydroxyethoxy)methyl)pyrimidine-2,4,6(1H,3H,5H)-trione
• 1-[(2-hydroxyethoxy)methyl]barbituric acid
• 1-barbituric acid
• 1-[(2-Hydroxyethoxy)methyl]-2,4,6(1H,3H,5H)-pyrimidinetrione
• 1-[(2-hydroxy-ethoxy)methyl]barbituric acid
• 1-(2-hydroxyethoxymethyl)-1,3-diazinane-2,4,6-trione
• SCHEMBL9178077
• 152099-78-0
• 1-[(2-hydroxyethoxy)methyl]-1,3-diazinane-2,4,6-trione
• +Expand

• InChIKey： KCASDCVHEBGSEO-UHFFFAOYSA-N
• Inchi： InChI=1S/C7H10N2O5/c10-1-2-14-4-9-6(12)3-5(11)8-7(9)13/h10H,1-4H2,(H,8,11,13)
• SMILES： OCCOCN1C(=O)CC(=O)NC1=O

Computed Properties

• Exact Mass: 202.05900
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 4
• Monoisotopic Mass: 202.05897142g/mol
• Heavy Atom Count: 14
• Complexity: 265
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -1.7
• Topological Polar Surface Area: 95.9Ų

Experimental Properties

• LogP: -1.31200
• PSA: 95.94000
• Melting Point: 147-148 ºC
• Solubility: Soluble (202 g/l) (25 º C),
• Density: 1.433±0.06 g/cm3 (20 ºC 760 Torr),